Cas no 1219902-78-9 (2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide)

• Product Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide
• CAS No: 1219902-78-9
• MF: C₁₉H₁₆N₄O₄S
• MW: 396.419742584229
• CID: 6043571
• PubChem ID: 49676383
• Update Time: 2025-10-30

2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide
• 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]acetamide
• F5791-1113
• VU0520822-1
• 2-(benzo[d]oxazol-2-ylthio)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide
• 2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide
• 1219902-78-9
• AKOS024518932

• Inchi： 1S/C19H16N4O4S/c24-17(12-28-19-21-13-4-1-2-5-16(13)27-19)20-9-10-23-18(25)8-7-14(22-23)15-6-3-11-26-15/h1-8,11H,9-10,12H2,(H,20,24)
• InChI Key： KYJMCQCZIFMPSE-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC(NCCN1C(C=CC(C2=CC=CO2)=N1)=O)=O

Computed Properties

• Exact Mass: 396.08922618g/mol
• Monoisotopic Mass: 396.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide

Comprehensive Analysis of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide (CAS No. 1219902-78-9)

The compound 2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide (CAS No. 1219902-78-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex structure, featuring a benzoxazole core linked to a furan-substituted dihydropyridazine moiety via a sulfanyl-acetamide bridge, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity or as a scaffold for designing novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide has surged due to their versatility in targeting disease pathways. The benzoxazole fragment is known for its pharmacological properties, including anti-inflammatory and antimicrobial effects, while the furan and dihydropyridazine components contribute to its binding affinity with biological targets. This combination makes the compound a subject of intense study in the context of drug design and molecular docking simulations.

One of the most frequently asked questions about CAS No. 1219902-78-9 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes, with careful attention to yield optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the growing trend of green chemistry, where researchers prioritize environmentally friendly synthesis routes.

The pharmacological potential of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide is another hot topic. Preliminary studies suggest its interaction with kinase enzymes, which are critical in cellular signaling pathways. This has led to speculation about its utility in treating conditions like metabolic disorders or neurodegenerative diseases. However, further in vitro and in vivo studies are needed to validate these hypotheses and explore its safety profile.

From an industrial perspective, the compound’s stability and solubility are key considerations. Its logP value and hydrogen bonding capacity influence its bioavailability, making it a candidate for formulation studies. Researchers are also investigating its compatibility with nanocarrier systems, a trending topic in drug delivery research. Such advancements could enhance its therapeutic efficacy and reduce side effects.

In summary, 2-(1,3-benzoxazol-2-ylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide (CAS No. 1219902-78-9) represents a fascinating intersection of organic chemistry and pharmacology. Its multifaceted structure and potential applications align with current trends in precision medicine and computational drug discovery. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.